N-(3-hydroxypropyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(3-hydroxypropyl)-4-oxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C15H17N5O3/c21-10-4-7-16-13(22)12-14(23)20-9-8-19(15(20)18-17-12)11-5-2-1-3-6-11/h1-3,5-6,21H,4,7-10H2,(H,16,22)
• InChI Key: DVRDBIYXZDOBDJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=CC=C3)C(=O)NCCCO
• Molecular Formula: C15H17N5O3
• Molecular Weight: 315.33 g/mol

Description

“N-(3-hydroxypropyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide” is a compound that belongs to the class of 1,2,4-triazine derivatives. These are six-membered heterocyclic compounds possessing three nitrogen atoms in their structure. They have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, and antihypertensive, among others.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazine derivatives, including “this compound”, is characterized by a six-membered heterocyclic ring, analogous to the benzene ring but with three carbons replaced by nitrogens.

Chemical Reactions Analysis

1,2,3-Triazines and 1,2,3,5-tetrazines react rapidly, efficiently, and selectively with amidines to form pyrimidines/1,3,5-triazines. The reaction proceeds through an addition/N2 elimination/cyclization pathway.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Related Compounds : Similar compounds to N-(3-hydroxypropyl)-4-oxo-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide have been synthesized through various chemical reactions. These include the alkylation of 4-oxo-6-phenyl-2-thioxo-1,2,3,4-tetrahydro- pyrimidine-5-carbonitrile, which can further undergo desulphunisation and conversion into triazole and triazine derivatives, as described in a study by Haiza et al. (2000) Haiza, Assiery, Mostafa, & El-Reedy, 2000.

• Chemical Reactions and Properties : Research by Ledenyova et al. (2018) explored the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea. This study highlighted the ANRORC rearrangement mechanism (Addition of the Nucleophile, Ring Opening, and Ring Closure) followed by N-formylation, resulting in N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, a reaction pathway relevant to the synthesis of related triazine derivatives Ledenyova, Falaleev, Shikhaliev, Ryzhkova, & Zubkov, 2018.

Biological Applications

• Antitumor Activity : A 2007 study by Sztanke et al. identified the antitumor activity of novel derivatives of 8-aryl-2,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3,4-dione, which are structurally similar to this compound. This study demonstrated significant effects on various carcinoma cells, indicating the potential for cancer treatment applications Sztanke, Pasternak, Rzymowska, Sztanke, Kandefer-Szerszeń, Dybała, & Kozioł, 2007.

• Synthesis of Anticancer and Antimicrobial Heterocycles : Riyadh et al. (2013) described the synthesis of [1,2,4]triazolo[5,1-c][1,2,4]triazine derivatives, which included the preparation of compounds with potential anticancer and antimicrobial activities. These compounds, similar in structure to this compound, demonstrated promising biological activities Riyadh, Kheder, & Asiry, 2013.